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Compound of Interest

Compound Name: Valeric acid

Cat. No.: B057770 Get Quote

Valeric acid, also known as pentanoic acid, is a valuable intermediate in the synthesis of

flavors, perfumes, and pharmaceuticals. However, its corrosive nature demands meticulous

handling to ensure laboratory safety. This guide provides essential, procedural information for

researchers, scientists, and drug development professionals, outlining the necessary personal

protective equipment (PPE), operational protocols, and disposal plans to manage valeric acid
safely.

Immediate Safety and Hazard Profile
Valeric acid is a combustible, colorless liquid with a strong, unpleasant odor. It is crucial to

recognize its primary hazards: it is harmful if swallowed and causes severe skin burns and eye

damage.[1][2][3] Inhalation of its vapors can irritate the nose, throat, and lungs.[4] Therefore,

adherence to strict safety protocols is non-negotiable.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is required to prevent contact and inhalation. Engineering

controls, such as working in a chemical fume hood, are the first and most effective line of

defense.[4][5]

Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye & Face Protection

Tightly fitting safety goggles

AND a full-face shield

(minimum 8-inch).[1][2][6]

Protects against splashes and

corrosive vapors that can

cause severe eye damage.[7]

Hand Protection

Acid-resistant gloves. Butyl or

Neoprene gloves are

recommended for handling

corrosive acids.[4][8][9] Always

inspect gloves before use.[2]

Prevents direct skin contact,

which can result in severe

chemical burns.[10]

Body Protection

Chemical-resistant laboratory

coat. For larger quantities or

high splash risk, a complete

chemical suit and protective

boots are required.[2][7]

Protects skin from accidental

splashes and contamination of

personal clothing.

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood.[11] If

vapors/aerosols are

generated, a NIOSH-approved

respirator is required.[2][10]

Prevents irritation of the

respiratory tract.[4] For

significant vapor exposure, a

full-face supplied-air respirator

may be necessary.[2]

Valeric Acid Properties and Exposure Data
Understanding the physicochemical properties of valeric acid is essential for safe handling

and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2309387.htm
https://www.yufenggp.com/products/n-valeric-acid.html
https://www.chemicalbook.com/msds/valeric-acid.pdf
https://datasheets.scbt.com/sc-216049.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1988.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.tasco-safety.com/pages/hand-safety-info/work-gloves-glove-chemical-chart.html
https://www.yufenggp.com/products/n-valeric-acid.html
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/240370
https://www.yufenggp.com/products/n-valeric-acid.html
https://datasheets.scbt.com/sc-216049.pdf
https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://www.yufenggp.com/products/n-valeric-acid.html
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/240370
https://nj.gov/health/eoh/rtkweb/documents/fs/1988.pdf
https://www.yufenggp.com/products/n-valeric-acid.html
https://www.benchchem.com/product/b057770?utm_src=pdf-body
https://www.benchchem.com/product/b057770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₅H₁₀O₂

Molecular Weight 102.13 g/mol [5]

Appearance
Colorless liquid with a strong, unpleasant

odor[1][2]

Boiling Point 185.4 °C (365.7 °F)[1]

Melting Point -34 °C (-29.2 °F)[1]

Flash Point 89 °C (192 °F)[1]

Density 0.939 g/mL at 25 °C[2]

Vapor Pressure 0.15 mmHg at 20 °C[2]

Solubility in Water
Moderately soluble (approx. 24-40 g/L at 20-

25°C)[1][5]

Occupational Exposure Limits
No specific limits have been established by

OSHA, NIOSH, or ACGIH.[3][4]

Operational Plan: Step-by-Step Handling Procedure
This section provides a procedural workflow for handling valeric acid from preparation to

disposal.

Preparation and Precautionary Measures
Training: Before working with valeric acid, ensure you are fully trained on its hazards and

the proper handling and storage procedures.[5]

Location: All work must be conducted in a well-ventilated area, preferably inside a certified

chemical fume hood.[4][7]

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

immediately accessible.[5]
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Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials

(inert absorbent like sand, dry lime, or soda ash), and designated waste containers before

starting work.[1][5]

Check for Incompatibilities: Keep valeric acid away from oxidizing agents (e.g., peroxides,

nitrates), strong bases (e.g., sodium hydroxide), and reducing agents.[5]

Handling Protocol
Don PPE: Put on all required PPE as detailed in the table above.

Container Handling: Handle and open containers with care to prevent splashes.[12] Use a

pump or other controlled method to transfer the liquid, avoiding pouring where possible.[4]

Execution: Perform the experiment or procedure, minimizing the generation of vapors or

mists.

Post-Handling: After use, ensure containers are tightly sealed.[1] Decontaminate any

surfaces that may have come into contact with the acid.

Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and water after

handling is complete.[1][4] Do not eat, drink, or smoke in the work area.[5]

Spill and Emergency Plan
In Case of a Spill:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition from the area.[5]

Containment: Wearing appropriate PPE, cover the spill with a dry, inert absorbent material

such as sand, dry lime, or soda ash.[5]

Collection: Carefully scoop the absorbed material into a suitable, labeled, and sealed

container for hazardous waste disposal.[1]
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Decontamination: Clean the spill area thoroughly with soap and water, and ventilate until all

vapors have dissipated.[5]

In Case of Personal Exposure:

Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with

large amounts of water for at least 15 minutes, using a safety shower if necessary.[7] Seek

immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[2] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.[7]

Inhalation: Move the individual to fresh air.[2] If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[2] Seek immediate medical attention.[7]

Waste Disposal Plan
Valeric acid and materials contaminated with it must be treated as hazardous waste.[5]

Collection: Collect all valeric acid waste, including contaminated absorbents and disposable

PPE, in a designated, properly labeled, and corrosion-resistant container.[1]

Storage: Store waste containers in a cool, well-ventilated area away from incompatible

materials.[5]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[1][2]

Do not pour valeric acid down the drain or mix it with other waste streams.[1] Uncleaned

containers should be treated as the product itself.[1]

Valeric Acid Handling Workflow
The following diagram illustrates the logical flow of operations for safely handling valeric acid.
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Valeric Acid Handling Workflow

1. Preparation

2. Handling Operation

3. Waste & Disposal

4. Emergency Response

Review SDS & Procedure

Verify Fume Hood & Safety Shower/Eyewash

Don Required PPE

Transfer & Use Valeric Acid

Seal Container After Use Spill or Exposure Occurs

Decontaminate Work Area

Segregate Hazardous Waste

Store in Labeled, Sealed Container

Arrange Professional Disposal

Follow Spill Cleanup Protocol Follow First Aid Protocol

Click to download full resolution via product page

Caption: Procedural workflow for safe handling of valeric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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